Cas no 918884-77-2 (Isoxazole, 5-(2-methylphenyl)-)

• Product Name: Isoxazole, 5-(2-methylphenyl)-
• CAS No: 918884-77-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 769211
• PubChem ID: 19701685
• Update Time: 2025-04-19

Isoxazole, 5-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2-methylphenyl)-
• 5-(2-methylphenyl)-1,2-oxazole
• DTXSID70599310
• SCHEMBL12681544
• 5-(o-Tolyl)isoxazole
• AKOS014574706
• 918884-77-2

• Inchi： 1S/C10H9NO/c1-8-4-2-3-5-9(8)10-6-7-11-12-10/h2-7H,1H3
• InChI Key： WERCTINZKABLHU-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų